Cas no 1808666-58-1 (N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide)

• Product Name: N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1808666-58-1
• MF: C₂₀H₁₇ClN₄O
• MW: 364.828182935715
• CID: 6271762
• PubChem ID: 119032519
• Update Time: 2025-07-20

N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033026910
• N-[(3-chlorophenyl)-cyanomethyl]-5-methyl-1-(2-methylphenyl)pyrazole-4-carboxamide
• Z1082570262
• 1808666-58-1
• EN300-26688592
• N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C20H17ClN4O/c1-13-6-3-4-9-19(13)25-14(2)17(12-23-25)20(26)24-18(11-22)15-7-5-8-16(21)10-15/h3-10,12,18H,1-2H3,(H,24,26)
• InChI Key： UXXAFJBMPNOCIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC(C1C=NN(C2C=CC=CC=2C)C=1C)=O

Computed Properties

• Exact Mass: 364.1090889g/mol
• Monoisotopic Mass: 364.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.7Ų

Additional information on N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide (CAS No. 1808666-58-1)

The compound N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide, identified by its CAS No. 1808666-58-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and chlorophenyl and cyano functional groups, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide has surged, driven by their versatility in drug discovery and material science. The compound's CAS No. 1808666-58-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its pyrazole-4-carboxamide moiety is particularly noteworthy, as it is a common motif in kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide involves multi-step organic reactions, often starting from readily available precursors like 3-chlorobenzaldehyde and 2-methylphenylhydrazine. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact its bioactivity and stability. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with industry standards.

One of the most discussed applications of CAS No. 1808666-58-1 is its potential role in crop protection. The agrochemical industry is actively exploring its derivatives for their pesticidal and herbicidal properties, addressing global challenges like food security and sustainable farming. This aligns with the growing consumer interest in eco-friendly pesticides and green chemistry, making the compound a hot topic in environmental science forums.

From a pharmacological perspective, N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide has shown promise in preliminary studies targeting metabolic disorders and neurodegenerative diseases. Its ability to modulate specific pathways, such as AMPK and mTOR, has sparked interest in its potential as a therapeutic agent. However, further in vivo studies are needed to validate its efficacy and safety.

The compound's physicochemical properties, including solubility, melting point, and logP, are critical for its formulation and delivery. Researchers are investigating nanocarrier systems and prodrug strategies to enhance its bioavailability, a common challenge for lipophilic compounds. These efforts are part of a broader push toward personalized medicine and targeted drug delivery, which dominate contemporary biomedical discussions.

In summary, N-[(3-chlorophenyl)(cyano)methyl]-5-methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide (CAS No. 1808666-58-1) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications and structural complexity make it a valuable subject for ongoing research, particularly in areas like drug development, agricultural chemistry, and material innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.